Cas no 30378-23-5 (Butanoic acid, 2,4-dicyano-2-methyl-, ethyl ester)

Butanoic acid, 2,4-dicyano-2-methyl-, ethyl ester structure
30378-23-5 structure
Product Name:Butanoic acid, 2,4-dicyano-2-methyl-, ethyl ester
CAS No:30378-23-5
MF:C9H12N2O2
MW:180.203782081604
CID:1442211
PubChem ID:14568320
Update Time:2025-04-20

Butanoic acid, 2,4-dicyano-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2,4-dicyano-2-methyl-, ethyl ester
    • ethyl 2,4-dicyano-2-methylbutanoate
    • 30378-23-5
    • SCHEMBL11566033
    • DTXSID70561734
    • Inchi: 1S/C9H12N2O2/c1-3-13-8(12)9(2,7-11)5-4-6-10/h3-5H2,1-2H3
    • InChI Key: SZOSZJGIWPIBEX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C#N)(C)CCC#N)=O

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 73.9Ų

Experimental Properties

  • PSA: 73.88
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